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Introduction and Historical Context

Menazon (CAS 78-57-9) represents a significant milestone in the development of organophosphate

insecticides during the mid-20th century. First developed in the 1950s, this compound emerged from the

extensive organophosphate research programs that followed the pioneering work of Gerhard Schrader in the

1930s-1940s. Menazon was specifically engineered as a systemic aphicide, characterized by its unique

structural configuration incorporating a triazine moiety alongside the characteristic organophosphate

structure. Imperial Chemical Industries (ICI) played a crucial role in its development and commercialization,

promoting it as "the safe systemic aphis killer" in their 1963 publications. The compound's systemic

properties allowed it to be absorbed by plant roots and transported throughout plant tissues, distinguishing it

from contact insecticides and enabling effective control of sucking insects, particularly aphids, through soil

or seed treatment applications [1].

The historical significance of Menazon lies in its position within the broader organophosphate revolution

that began in the 1950s, alongside compounds such as dimethoate, demeton-S-methyl, mevinphos, and

phorate. During its period of active use from the 1960s through the 1980s, Menazon established itself as a

specialized tool for aphid control across diverse agricultural systems, including sugar beets, groundnuts,

potatoes, fruit crops, and various vegetable crops. Research conducted in the 1970s demonstrated its
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particular effectiveness against species such as Aphis fabae, Myzus persicae, and Acyrthosiphon pisum, with

Ugandan studies showing effectiveness against Aphis craccivora (the vector of rosette disease in groundnuts)

at application rates of 294 grams active ingredient per hectare [1].

Chemical Profile and Properties

Menazon, chemically designated as S-[(4,6-diamino-1,3,5-triazin-2-yl)methyl] O,O-dimethyl

phosphorodithioate, possesses a distinct molecular architecture that combines phosphorodithioate and

triazine components. This hybrid structure contributes to its specific biological activities and

physicochemical properties. The compound has a molecular formula of C₆H₁₂N₅O₂PS₂ and a molecular

weight of 281.3 g/mol, forming colorless crystals with a melting point of 164-166°C [1].

Structural Characteristics

The Menazon molecule features several notable structural elements:

A phosphorodithioate group (dimethoxyphosphinothioylsulfanyl) that characterizes its

organophosphate classification
A triazine ring (1,3,5-triazine-2,4-diamine) that distinguishes it from other organophosphates

A methyl bridge connecting the triazine and phosphorodithioate components
Amino substituents at positions 4 and 6 of the triazine ring

This combination creates a molecule with both hydrophilic and lipophilic properties, contributing to its

systemic activity in plants [1].

Physicochemical Properties

Table 1: Physicochemical Properties of Menazon

Property Value/Specification Conditions

Molecular Formula C₆H₁₂N₅O₂PS₂ -
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Property Value/Specification Conditions

Molecular Weight 281.3 g/mol -

CAS Registry Number 78-57-9 -

Melting Point 164-166°C -

Water Solubility 240 mg/L 20°C

| Solubility in Organic Solvents | 200 g/kg in 2-ethoxyethanol 250 g/kg in 2-methoxyethanol 150 g/kg in

tetrahydrofurfuryl alcohol 100 g/kg in ethylene glycol | Room temperature | | General Solubility Profile |

Low solubility in water & organic solvents Generally soluble to about 10-20% in hydroxylic solvents | Room

temperature | | IUPAC Name | 6-(dimethoxyphosphinothioylsulfanylmethyl)-1,3,5-triazine-2,4-diamine | - | |

SMILES Notation | COP(=S)(OC)SCC1=NC(=NC(=N1)N)N | - | | InChI Key | SUYHYHLFUHHVJQ-

UHFFFAOYSA-N | - |

Menazon demonstrates limited aqueous solubility (240 mg/L at 20°C) but shows appreciable solubility in

hydroxylic solvents such as 2-ethoxyethanol (200 g/kg), 2-methoxyethanol (250 g/kg), tetrahydrofurfuryl

alcohol (150 g/kg), and ethylene glycol (100 g/kg). This solubility profile reflects its amphiphilic character

and contributes to its formulation characteristics and environmental behavior. The compound is

commercially available as "Saphicol," a stable nonaqueous suspension containing 40% Menazon [1] [2].

Historical Applications and Use Patterns

During its operational period, Menazon was primarily employed for controlling sucking and chewing

insects, with particular efficacy against aphid species that served as vectors for plant viral diseases. Its

systemic properties made it particularly valuable for integrated pest management programs, as research

indicated that it was relatively harmless to most non-target insect species and aphid predators, providing

important selectivity in agricultural systems where preservation of beneficial insects was crucial [1].

Application Methods and Crop Uses
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Table 2: Historical Use Patterns of Menazon in Agriculture

Application
Method

Target Crops Target Pests Application Rate

Soil Treatment Sugar beets, potatoes,
various vegetables

Aphid species Varies by crop and infestation

Seed Dressing Groundnuts, various field
crops

Aphid vectors Standard formulation rates

Foliar
Application

Fruit crops, vegetables,
tobacco

Aphids, other
sucking insects

294 g active ingredient/hectare
(example rate)

Systemic
Uptake

Wide range of agricultural
crops

Hidden feeding
insects

Through root absorption

The versatility of application methods allowed Menazon to address pest problems that were challenging

for traditional contact insecticides, particularly aphids feeding on the undersides of leaves or in protected

plant tissues. The compound's ability to be absorbed through root systems and translocated to all plant parts

made it especially valuable for controlling hidden feeding insects and providing residual protection against

reinfestation. Studies conducted at Imperial College of Science and Technology demonstrated that Menazon

could provide effective aphid control while having differential effects on predatory insects such as

Anthocoris species, highlighting its value in integrated pest management approaches [1].

Toxicological Profile and Mechanisms of Action

Menazon functions primarily as an acetylcholinesterase (AChE) inhibitor, a mechanism shared with other

organophosphate compounds. By binding to AChE in the nervous system, Menazon reduces AChE activity,

causing acetylcholine to accumulate in the synaptic cleft and impairing nerve transmission. This mechanism

underlies its insecticidal activity and also contributes to its toxicity to non-target organisms, including

mammals [3].

Mammalian Toxicity
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The acute toxicity profile of Menazon demonstrates moderate risk compared to some other

organophosphates:

Acute oral LD₅₀ in female rats: 1950 mg/kg
Dermal LD₅₀: greater than 200 mg/kg

Primary exposure routes: Inhalation, ingestion, and skin contact

Studies have shown that Menazon can cause various health problems through these exposure routes,

although it is generally considered less toxic than many other organophosphate insecticides [1] [2].

Neurotoxicity Mechanisms

Research on organophosphate pesticides, including Menazon, has revealed several concordant signaling

pathways that correlate with pathways identified in human Parkinson's disease. Studies using transcriptome

sequencing (RNA-Seq) in pesticide-treated mice have identified several key pathways affected by

organophosphate exposure:

Axonal guidance signaling
Wnt/β-catenin signaling
IL-6 signaling
Ephrin receptor signaling
TGF-β signaling
PPAR signaling
G-protein coupled receptor signaling

These pathways represent potential mechanisms through which Menazon and similar compounds may

contribute to neurotoxic effects and neurodegenerative processes. Network analyses have identified

Peroxisome proliferator activated receptor delta (Ppard) and G-Protein Coupled Receptors (GPCRs)

as common genes in both ventral midbrain and striatum regions, suggesting their involvement in the

neurotoxic response to organophosphate exposure [4].

Menazon's impact on neurodegenerative pathways shows convergence with Parkinson's disease

mechanisms.

Environmental Fate and Ecotoxicology
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Menazon demonstrates environmental persistence that varies depending on environmental conditions and

media. The compound can persist in the environment for varying durations, contaminating soil and water

bodies, and posing risks to non-target organisms like fish, birds, and beneficial insects. While specific half-

life data for Menazon is limited in the available literature, its behavior can be contextualized within the

broader patterns observed for organophosphate pesticides [1].

Environmental Distribution and Degradation

Organophosphorus pesticides like Menazon generally have a shorter half-life than organochlorines but can

still pose significant environmental risks due to their higher acute toxicity. When applied to control pests,

these compounds can migrate from farmlands to aquatic habitats via surface runoff. Recent research has

detected various organophosphates in multiple environmental media, including surface water and agricultural

soil, indicating their mobility and persistence in the environment [3].

The environmental transformation products of organophosphates represent potential pollutants that may

exhibit different physicochemical properties and potentially greater biotoxicity and environmental

persistence than the parent compounds. Studies have found that residual organophosphates in the

environment can undergo degradation through processes such as hydrolysis, photolysis, and redox reactions,

creating transformation products that may infiltrate soil environments more readily than their parent

compounds and impact soil microbial communities while exerting toxicological effects on organisms such as

earthworms [3].

Experimental Methods and Research Protocols

Analytical Methods for Menazon Detection

The recommended method for Menazon analysis in formulations involves extraction from samples using

aqueous dioxane, followed by passing an aliquot of the extract through a cation-exchange resin column

which retains the Menazon. The compound is then eluted with methanolic ammonium acetate solution and

wet oxidized to orthophosphoric acid. The phosphorus content is determined as the

phosphovanadomolybdate complex by differential spectrophotometry at 430 nm [2].
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For residue analysis in food crops, Menazon is extracted with methanol and separated from naturally

occurring phosphorus-containing compounds using a cation-exchange resin column. The Menazon is eluted

from the resin using buffer solution and further purified by extraction into chloroform. After chloroform

evaporation, the residual Menazon is wet oxidized to inorganic phosphate and determined as the deep blue

molybdophosphate complex at 820 nm. This method has demonstrated successful recovery of added

Menazon from 50 gm samples of various food crops, including brussels sprouts, potatoes, sugar beets, sugar

beet foliage, apples, broad beans, cabbage, and strawberries, with detection limits of approximately 0.05 ppm

on a 50 gm sample [2].

Neurotoxicity Assessment Protocols

Research on the neurotoxic effects of pesticides typically employs standardized experimental approaches:

Transcriptome sequencing (RNA-Seq) in brain regions such as ventral midbrain (VMB) and
striatum (STR) of pesticide-treated mice

Pathway analysis to identify concordant signaling pathways affected by pesticide exposure
Network analysis to identify common genes and central nodes in toxic response networks

Comparative analysis with human disease pathways to identify potential mechanistic overlaps

These approaches have been used to demonstrate that pesticides including paraquat, pyridaben, and maneb

produce common signaling pathways in mouse brain regions that are concordant with known signaling

pathways identified in human Parkinson's disease [4].

Experimental Domains

Sample Preparation
• Tissue homogenization

• Extraction
• Cleanup

Instrumental Analysis
• LC-MS/MS

• GC-MS
• Spectrophotometry

Data Processing
• Peak integration
• Quantification
• Quality control

Pathway Analysis
• RNA-Seq

• Bioinformatics
• Network modeling

Validation
• Positive controls
• Negative controls
• Statistical analysis

Analytical Chemistry Molecular Biology Bioinformatics

Click to download full resolution via product page

Experimental workflow for Menazon analysis spans analytical, molecular, and bioinformatic domains.
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Regulatory History and Current Status

The regulatory trajectory of Menazon reflects the broader evolution of pesticide regulation and the

increasing emphasis on environmental and human health considerations that emerged in the latter decades of

the twentieth century. Menazon received its first registration with the United States Environmental

Protection Agency during the 1960s, when organophosphate insecticides were gaining widespread

acceptance as alternatives to persistent organochlorine compounds [1].

Chronology of Regulatory Changes

Table 3: Regulatory History of Menazon

Time Period Regulatory Status Key Influences

1960s First EPA registration Development of organophosphates as alternatives to

persistent organochlorines

1970s-1980s Active registration

maintained

Considered important for specialized pest control

applications

1990s-2000s Increased regulatory

scrutiny

Advancements in understanding organophosphate toxicity

mechanisms

Current
Status

Not approved in USA

and EU

Classification as obsolete pesticide by WHO

The compound maintained active registration status through the 1970s and into the 1980s, during which

period it was considered an important tool for specialized pest control applications. However, as scientific

understanding of organophosphate toxicity mechanisms advanced and regulatory frameworks became more

stringent, Menazon began to face increased scrutiny. The compound's status as an acetylcholinesterase

inhibitor placed it within a class of chemicals that regulatory agencies increasingly viewed with caution due

to their potential for causing neurological effects [1].
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By the 1990s and 2000s, regulatory authorities in major agricultural markets began implementing more

restrictive policies toward organophosphate insecticides. The European Union, under its pesticide regulation

framework, declined to approve Menazon for continued use, effectively removing it from the European

market. Similarly, the United States Environmental Protection Agency ceased to maintain active registrations

for Menazon, resulting in its removal from the American agricultural marketplace. The World Health

Organization formally classified Menazon as an obsolete pesticide in its Recommended Classification of

Pesticides by Hazard, designating it with the classification "O" for obsolete [1].

Contemporary Research Applications

While Menazon is no longer used as an insecticide, it continues to serve specific purposes in scientific

research:

Understanding mechanisms of organophosphate poisoning: Researchers use Menazon in

controlled laboratory settings to study how it affects the nervous system and other organs, ultimately
aiming to develop better treatments for organophosphate poisoning in humans.

Developing biosensors for detecting organophosphate contamination: Scientists are exploring
the potential of using Menazon to develop biosensors that can specifically detect the presence of

organophosphate compounds in the environment.
Comparative toxicology studies: Menazon serves as a reference compound in studies comparing

the toxicity profiles and mechanisms of different organophosphate structures.
Environmental persistence modeling: The compound provides a model system for understanding

the fate and transformation of organophosphates in various environmental compartments [1].

These research applications leverage Menazon's well-characterized properties and historical data while

contributing to broader understanding of organophosphate toxicology and environmental behavior. The

compound's unique structural features, particularly its triazine moiety, continue to make it an interesting

subject for structure-activity relationship studies in organophosphate chemistry [1].

Conclusion and Future Perspectives

Menazon represents a historically significant organophosphate insecticide that has transitioned from

agricultural application to research tool. Its unique structural characteristics, combining

phosphorodithioate and triazine components, distinguished it from other organophosphates and contributed
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to its specific biological activity and selective toxicity against aphids. While its agricultural use has been

discontinued due to evolving regulatory standards and understanding of organophosphate risks, Menazon

continues to provide value in controlled research settings.

Future research directions involving Menazon and similar obsolete organophosphates include:

Mechanistic toxicology studies to further elucidate the molecular pathways linking

organophosphate exposure to neurodegenerative processes
Development of detection methodologies with enhanced sensitivity and specificity for

organophosphate compounds
Structure-activity relationship analyses to identify structural features associated with reduced

environmental and health impacts
Historical environmental impact assessments to understand the long-term consequences of past

pesticide use patterns
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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